Cas no 90841-06-8 (Alanine,N-(2,4-dinitrophenyl)-2-methyl-)
90841-06-8 structure
Product Name:Alanine,N-(2,4-dinitrophenyl)-2-methyl-
CAS No:90841-06-8
MF:C10H11N3O6
MW:269.210842370987
CID:809423
PubChem ID:263447
Update Time:2025-04-19
Alanine,N-(2,4-dinitrophenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Alanine,N-(2,4-dinitrophenyl)-2-methyl-
- 2-(2,4-dinitroanilino)-2-methylpropanoic acid
- DNP-À-AMINOISOBUTYRIC ACID
- DNP-ALPHA-AMINOISOBUTYRIC ACID
- N-(2,4-Dinitro-phenyl)-2-amino-isobuttersaeure
- n-(2,4-dinitrophenyl)-2-methylalanine
- NSC97895
- AKOS010512742
- NSC-97895
- 5-Pyrimidinecarboxylicacid,hydrazide(6CI,7CI,9CI)
- 2-(2,4-dinitrophenylamino)-2-methylpropanoic acid
- SCHEMBL3988345
- 90841-06-8
- FT-0755230
- DTXSID10294756
-
- Inchi: 1S/C10H11N3O6/c1-10(2,9(14)15)11-7-4-3-6(12(16)17)5-8(7)13(18)19/h3-5,11H,1-2H3,(H,14,15)
- InChI Key: TXMJURUNBSYXRI-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 269.06500
- Monoisotopic Mass: 269.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 141Ų
Experimental Properties
- Density: 1.522
- Boiling Point: 499.9°Cat760mmHg
- Flash Point: 256.1°C
- Refractive Index: 1.648
- PSA: 140.97000
- LogP: 2.89750
Alanine,N-(2,4-dinitrophenyl)-2-methyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
90841-06-8 (Alanine,N-(2,4-dinitrophenyl)-2-methyl-) Related Products
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